Cas no 1017356-25-0 (Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate
• CAS No: 1017356-25-0
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD08061952
• CID: 97951
• PubChem ID: 24256606
• Update Time: 2025-05-20

Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-((Methylamino)methyl)piperidine
• 1-Boc-3-[(methylamino)methyl]piperidine
• 1-Piperidinecarboxylicacid, 3-[(methylamino)methyl]-, 1,1-dimethylethylester
• tert-butyl 3-((methylamino)methyl) piperidine-1-carboxylate
• tert-Butyl 3-[(methylamino)methyl]piperidine-1-carboxylate - oxalate (2:1)
• tert-butyl 3-(methylaminomethyl)piperidine-1-carboxylate
• tert-butyl 3-[(methylamino)methyl]-1-piperidinecarboxylate(SALTDATA: FREE)
• tert-Butyl 3-[(methylamino)methyl]piperidine-1-carboxylate - oxalate
• 3-[(Methylamino)methyl]-1-piperidinecarboxylic acid tert-butyl ester
• OTAVA-BB 1037918
• 1-Boc-3-((Methylamino)
• 1-N-BOC-3-(N-METHYL-AMINOMETHYL)PIPERIDINE
• tert-butyl 3-((MethylaMino)Methyl)piperidin-1-carboxylate
• ert-Butyl 3-[(methylamino)methyl]piperidine-1-carboxylate
• 1-piperidinecarboxylic acid, 3-[(methylamino)methyl]-, 1,1
• TERT-BUTYL 3-[(METHYLAMINO)METHYL]-1-PIPERIDINECARBOXYLATE
• 3-Methylaminomethyl-piperidine-1-carboxylic acid isopropyl ester
• 3-MethylaMinoMethyl-piperidine-1-carboxylic acid tert-butyl ester
• Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate
• (R)-tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate
• TERT-BUTYL 3-[(METHYLAMINO)METHYL]PIPERIDINE-1-CARBOXYLATE
• ALBB-
• 3-methylaminomethylpiperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-[(methylamino)methyl]-1-piperidinecarboxylate, AldrichCPR
• SB43732
• [3-(N-Methyl)aminomethyl, N-BOC protected]piperidine
• SY018029
• BB 0253445
• W-204423
• AM90434
• 1-Piperidinecarboxylic acid, 3-[(methylamino)methyl]-, 1,1-dimethylethyl ester
• EN300-182091
• 1017356-25-0
• DTXSID60640527
• AS-19760
• J-524464
• A25790
• AKOS005173765
• SCHEMBL2025336
• MFCD08061952
• CS-0028253
• 2-(4-BOC-PIPERAZINYL)-2-(3-BROMO-PHENYL)ACETICACID
• FT-0684159
• ALBB-013244
• DB-057873

• MDL： MFCD08061952
• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-7-5-6-10(9-14)8-13-4/h10,13H,5-9H2,1-4H3
• InChI Key： FWYMKDGOQBTQNE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CNC)C1)=O

Computed Properties

• Exact Mass: 228.18400
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.4

Experimental Properties

• Density: 0.988
• Boiling Point: 301℃ at 760 mmHg
• PSA: 41.57000
• LogP: 2.18170

Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate

Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1017356-25-0, commonly referred to as Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and applications.

Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate is a derivative of piperidine, a six-membered cyclic amine with a nitrogen atom at position 1. The molecule features a tert-butyl group attached to the carboxylic acid moiety at position 1 of the piperidine ring, while a methylamino group is substituted at position 3. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate in medicinal chemistry, particularly in the design of bioactive compounds with potential therapeutic applications. Researchers have explored its role as a precursor for the synthesis of complex molecules with pharmacological relevance, such as kinase inhibitors and GPCR modulators. The tert-butyl group provides steric bulk, which can enhance molecular stability and bioavailability, while the methylamino group introduces hydrogen bonding capabilities, crucial for interactions with biological targets.

The synthesis of Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate involves multi-step processes that often begin with the preparation of piperidine derivatives followed by functionalization at specific positions. One common approach involves nucleophilic substitution or amide coupling reactions to introduce the tert-butyl and methylamino groups onto the piperidine ring. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of physical properties, Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate exhibits a melting point of approximately 85°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in various organic reactions where solubility and thermal stability are critical factors.

Recent research has also focused on the biological evaluation of Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate derivatives. Studies have demonstrated their potential as inhibitors of enzymes involved in metabolic pathways associated with diseases such as cancer and neurodegenerative disorders. For instance, certain derivatives have shown promising activity against histone deacetylases (HDACs), which are key targets in epigenetic therapy.

Moreover, Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate has been explored as a chiral auxiliary in asymmetric synthesis, leveraging its stereochemical properties to facilitate enantioselective reactions. This application underscores its versatility as both a standalone compound and a component in larger molecular frameworks.

In conclusion, Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate (CAS No. 1017356-25-0) stands out as an important molecule with diverse applications across organic chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for researchers seeking to develop novel therapeutic agents and advanced materials.